Cas no 2680700-25-6 (benzyl 1-(hydroxymethyl)-2-azabicyclo3.2.0heptane-2-carboxylate)

• Product Name: benzyl 1-(hydroxymethyl)-2-azabicyclo3.2.0heptane-2-carboxylate
• CAS No: 2680700-25-6
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5652682
• PubChem ID: 165909117
• Update Time: 2025-07-09

benzyl 1-(hydroxymethyl)-2-azabicyclo3.2.0heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28281058
• 2680700-25-6
• benzyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• benzyl 1-(hydroxymethyl)-2-azabicyclo3.2.0heptane-2-carboxylate

• Inchi： 1S/C15H19NO3/c17-11-15-8-6-13(15)7-9-16(15)14(18)19-10-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2
• InChI Key： VVFPYOSNXWHIHO-UHFFFAOYSA-N
• SMILES： OCC12CCC1CCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl 1-(hydroxymethyl)-2-azabicyclo3.2.0heptane-2-carboxylate

Benzyl 1-(Hydroxymethyl)-2-Azabicyclo[3.2.0]Heptane-2-Carboxylate: A Comprehensive Overview

Benzyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate, with the CAS number 2680700-25-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and potential applications in drug design and development. The molecule features a benzyl group attached to a bicyclic system, specifically a 2-azabicyclo[3.2.0]heptane core, with a hydroxymethyl substituent at the 1-position and a carboxylate group at the 2-position.

The bicyclic structure of this compound plays a crucial role in its chemical properties and biological activity. The azabicyclo[3.2.0]heptane framework is a type of bridged bicyclic amine, which is known for its rigidity and ability to form stable conformations. This structural feature makes it an attractive candidate for various applications, including as a building block in medicinal chemistry and as a potential ligand in transition metal catalysis.

Recent studies have highlighted the importance of benzyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate in the development of bioactive molecules. Researchers have explored its potential as a precursor for the synthesis of complex natural products and as a component in drug delivery systems. The hydroxymethyl group at the 1-position adds versatility to the molecule, enabling further functionalization and modification to tailor its properties for specific applications.

In terms of synthesis, this compound can be prepared through various routes, including ring-closing metathesis and traditional amine alkylation methods. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

The carboxylate group present in this compound contributes to its solubility properties, making it suitable for use in aqueous environments. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor for drug efficacy and bioavailability.

From an analytical standpoint, benzyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and conformational preferences.

In conclusion, benzyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate is a versatile compound with promising applications in organic synthesis and pharmacology. Its unique bicyclic structure, combined with functional groups that allow for further modification, positions it as an important tool in modern chemical research.